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Compound of Interest

Compound Name: D-Mannose-d-1

Cat. No.: B12413644 Get Quote

Essential Safety and Handling Guide for D-
Mannose-d-1
This guide provides crucial safety and logistical information for laboratory professionals,

including researchers, scientists, and drug development experts, who handle D-Mannose-d-1.

Adherence to these procedures is vital for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against potential exposure.

While D-Mannose is not classified as a hazardous substance, following good laboratory

practices is essential, especially when handling it in powdered form to avoid irritation.[1][2][3][4]
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PPE Category Item Specifications and Use

Eye/Face Protection
Safety glasses with side

shields or goggles

Recommended to prevent eye

contact with dust particles.

Should comply with OSHA

1910.133 standards.[1]

Hand Protection Chemical-resistant gloves

Impervious gloves are

recommended if skin contact is

possible. The choice of glove

material should be made in

consultation with the glove

supplier.[1]

Body Protection Laboratory coat
Wear to prevent contamination

of personal clothing.

Respiratory Protection
NIOSH/MSHA approved

respirator

Recommended if ventilation is

inadequate or if handling leads

to significant dust formation.[1]

[5]

Operational Plan: Handling D-Mannose-d-1
Engineering Controls:

Ventilation: Use in a well-ventilated area. Local exhaust ventilation is recommended to

control airborne dust.[1][2] Facilities should be equipped with an eyewash fountain.[6]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Read and

understand the Safety Data Sheet (SDS).

Dispensing:

Minimize dust generation and accumulation when weighing or transferring the powder.[6]

[7]
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Use spark-proof tools and explosion-proof equipment where applicable, as airborne sugar

dust can be explosive under certain conditions.[8][9]

Keep the container tightly closed when not in use.[6]

During Use:

Avoid breathing dust.[6]

Avoid contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in the laboratory area.[6][10]

Post-Handling:

Wash hands thoroughly after handling the product, before breaks, and at the end of the

workday.[2][6]

Remove and wash contaminated clothing before reuse.[1][6]

Disposal Plan
Expired or waste D-Mannose-d-1 should be disposed of in accordance with local, state, and

federal regulations.

Step-by-Step Disposal Protocol:

Containment:

For spills, prevent further leakage if safe to do so.[6]

Sweep up, vacuum, or absorb the spilled material with an inert substance and place it into

a suitable, labeled disposal container.[6] Avoid generating dust during cleanup.[7][8]

Disposal:

Dispose of the waste container at an approved waste disposal plant.[6]

Do not dispose of the product or its packaging into the environment.[11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.ecacs.ca/documents/b4056a74-308f-5302-9538-9ab8bc6bd653/Powdered%20sugar.pdf
https://ingredi.com/content/pdfs/12519-01_Confectioners-Sugar-6X_ASR_SDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJmZGpxbHZvNmI1bzN0MGc0NGkxcThjMTdybWZ6IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lFNzk2XzM0NTgtMjgtNF9ELSUyOCslMjktTWFubm9zZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUU3OTZfMzQ1OC0yOC00X0QtJTI4KyUyOS1NYW5ub3NlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--2c707c500bf485a0a111de0e4e6e91e86b15b9a1/MetaSci_MSIE796_3458-28-4_D-(+)-Mannose.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJmZGpxbHZvNmI1bzN0MGc0NGkxcThjMTdybWZ6IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lFNzk2XzM0NTgtMjgtNF9ELSUyOCslMjktTWFubm9zZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUU3OTZfMzQ1OC0yOC00X0QtJTI4KyUyOS1NYW5ub3NlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--2c707c500bf485a0a111de0e4e6e91e86b15b9a1/MetaSci_MSIE796_3458-28-4_D-(+)-Mannose.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJmZGpxbHZvNmI1bzN0MGc0NGkxcThjMTdybWZ6IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lFNzk2XzM0NTgtMjgtNF9ELSUyOCslMjktTWFubm9zZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUU3OTZfMzQ1OC0yOC00X0QtJTI4KyUyOS1NYW5ub3NlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--2c707c500bf485a0a111de0e4e6e91e86b15b9a1/MetaSci_MSIE796_3458-28-4_D-(+)-Mannose.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJmZGpxbHZvNmI1bzN0MGc0NGkxcThjMTdybWZ6IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lFNzk2XzM0NTgtMjgtNF9ELSUyOCslMjktTWFubm9zZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUU3OTZfMzQ1OC0yOC00X0QtJTI4KyUyOS1NYW5ub3NlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--2c707c500bf485a0a111de0e4e6e91e86b15b9a1/MetaSci_MSIE796_3458-28-4_D-(+)-Mannose.pdf
https://www.vumc.org/safety/chem/no-food-in-labs-factsheet
https://www.himediadownloads.com/MSDS/RM104.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJmZGpxbHZvNmI1bzN0MGc0NGkxcThjMTdybWZ6IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lFNzk2XzM0NTgtMjgtNF9ELSUyOCslMjktTWFubm9zZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUU3OTZfMzQ1OC0yOC00X0QtJTI4KyUyOS1NYW5ub3NlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--2c707c500bf485a0a111de0e4e6e91e86b15b9a1/MetaSci_MSIE796_3458-28-4_D-(+)-Mannose.pdf
https://www.innophos.com/-/media/innophos-com/customer-center-files/nutrition/public/unique/002/d-mannose-sds.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJmZGpxbHZvNmI1bzN0MGc0NGkxcThjMTdybWZ6IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lFNzk2XzM0NTgtMjgtNF9ELSUyOCslMjktTWFubm9zZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUU3OTZfMzQ1OC0yOC00X0QtJTI4KyUyOS1NYW5ub3NlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--2c707c500bf485a0a111de0e4e6e91e86b15b9a1/MetaSci_MSIE796_3458-28-4_D-(+)-Mannose.pdf
https://www.benchchem.com/product/b12413644?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJmZGpxbHZvNmI1bzN0MGc0NGkxcThjMTdybWZ6IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lFNzk2XzM0NTgtMjgtNF9ELSUyOCslMjktTWFubm9zZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUU3OTZfMzQ1OC0yOC00X0QtJTI4KyUyOS1NYW5ub3NlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--2c707c500bf485a0a111de0e4e6e91e86b15b9a1/MetaSci_MSIE796_3458-28-4_D-(+)-Mannose.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJmZGpxbHZvNmI1bzN0MGc0NGkxcThjMTdybWZ6IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lFNzk2XzM0NTgtMjgtNF9ELSUyOCslMjktTWFubm9zZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUU3OTZfMzQ1OC0yOC00X0QtJTI4KyUyOS1NYW5ub3NlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--2c707c500bf485a0a111de0e4e6e91e86b15b9a1/MetaSci_MSIE796_3458-28-4_D-(+)-Mannose.pdf
https://sds.aquaphoenixsci.com/SDS/81303_Powdered-Sugar-SP5128_North-America_en_2015-01-07.pdf
https://www.ecacs.ca/documents/b4056a74-308f-5302-9538-9ab8bc6bd653/Powdered%20sugar.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJmZGpxbHZvNmI1bzN0MGc0NGkxcThjMTdybWZ6IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lFNzk2XzM0NTgtMjgtNF9ELSUyOCslMjktTWFubm9zZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUU3OTZfMzQ1OC0yOC00X0QtJTI4KyUyOS1NYW5ub3NlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--2c707c500bf485a0a111de0e4e6e91e86b15b9a1/MetaSci_MSIE796_3458-28-4_D-(+)-Mannose.pdf
https://www.femalife.de/_Resources/Persistent/a/c/6/e/ac6e04eaebfb9b9ffaea02e127c98138aec481c0/EN-package-leaflet-FemannoseN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[3][6]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing.[3][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention if symptoms

occur.[2][3]

Workflow for Safe Handling of D-Mannose-d-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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